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Compound of Interest

Compound Name: Kri paste

Cat. No.: B1172498

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals encountering
challenges with the removal of Kri paste during endodontic retreatment experiments.

Troubleshooting Guides and FAQs

This section addresses specific issues that may arise during the removal of Kri paste, a non-
setting, iodoform-based root canal filling material. While generally considered easier to remove
than hardened pastes, complete removal can be challenging and is crucial for successful
retreatment.[1]

Frequently Asked Questions (FAQS)
Q1: Why is it crucial to completely remove Kri paste during retreatment?

Al: Remnants of Kri paste or any iodoform-based medicament can have several negative
impacts on the outcome of retreatment:

« Interference with New Filling Material: Leftover paste can compromise the seal of the new
root canal filling material, potentially leading to microleakage and reinfection.

e Inhibition of Sealer Penetration: Remnants on the root canal walls can prevent the new
sealer from penetrating the dentinal tubules, which is essential for a three-dimensional seal.
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o Compromised Disinfection: The remaining paste can harbor bacteria and prevent irrigants
and medicaments from effectively disinfecting the entire root canal system.

 Inaccurate Working Length Determination: Residual paste at the apex can lead to an
incorrect determination of the working length, resulting in an inadequate new filling.

Q2: What are the primary challenges encountered when removing Kri paste?
A2: While Kri paste does not set into a hard mass, challenges can arise from:

o Paste Consistency: The oily or pasty consistency can make it difficult to engage with files
and remove it cleanly from the canal walls.

o Anatomical Complexities: The paste can be forced into canal irregularities, fins, and lateral
canals, making mechanical removal difficult.

» Radiopacity: While Kri paste is radiopaque, thin layers of remnants may not be easily visible
on radiographs, leading to a false sense of complete removal.

o Lack of a Specific Solvent: There is no universally agreed-upon solvent that effectively
dissolves iodoform-based pastes without potential toxicity.

Q3: What is the recommended initial approach for Kri paste removal?

A3: The initial approach should be mechanical, aiming to remove the bulk of the paste from the
coronal and middle thirds of the canal.

o Coronal Flaring: Use Gates-Glidden drills or rotary files with a brushing motion to create
straight-line access and remove the coronal portion of the paste.

e Hand Files: Employ Hedstrom files (H-files) in a circumferential filing motion to engage and
withdraw the paste. The sharp flutes of H-files are effective at hooking into the soft material.

o Copious Irrigation: Throughout the mechanical removal process, use copious irrigation with
sodium hypochlorite (NaOCI) to help flush out dislodged paste patrticles.

Troubleshooting Common Problems
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Problem

Possible Cause

Recommended Solution

Inability to advance files to the

working length.

The paste is compacted in the

apical third.

- Use small, pre-curved K-files
to gently negotiate through the
paste. - Consider using a
solvent sparingly on the tip of
the file to soften the apical
plug. - Ultrasonic activation of
the file can help break up the

compacted paste.

Persistent presence of paste
on canal walls after

instrumentation.

The oily vehicle of the paste

adheres strongly to the dentin.

- Use a final irrigation protocol
with a chelating agent like
EDTA to help remove the
inorganic components of the
paste. - Activate the irrigant
with ultrasonics or sonics to
enhance its cleaning efficacy. -
Consider using a final rinse
with a surfactant or alcohol to

help dissolve the oily residue.

Radiographic evidence of

remnants post-instrumentation.

Incomplete removal from

anatomical irregularities.

- Re-instrument the canal with
a slightly larger file size. -
Utilize flexible rotary files that
can better adapt to the canal's
anatomy. - Employ advanced
irrigation techniques such as
the EndoVac or RinsEndo
systems for improved

debridement.

Difficulty in removing paste

from curved canals.

Risk of canal transportation or
perforation with aggressive

instrumentation.

- Use pre-curved hand files
and a gentle watch-winding
motion. - Employ flexible
Nickel-Titanium (NiTi) rotary
files designed for curved

canals. - Avoid excessive force
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and let the instruments do the

work.

Experimental Protocols

Protocol 1: Mechanical Removal of Kri Paste

Objective: To remove the bulk of Kri paste from the root canal system using mechanical
instrumentation.

Materials:

Endodontic hand files (K-files and H-files)

Gates-Glidden drills or rotary orifice shapers

Endodontic irrigation needles

Sodium Hypochlorite (NaOCI) solution (2.5% - 5.25%)

EDTA solution (17%)

Procedure:

o Establish straight-line access to the root canals.

o Use Gates-Glidden drills in a brushing motion away from the furcation to remove the paste
from the coronal third of the canal.

o Select an H-file that loosely fits in the canal and use a circumferential filing motion to engage
and remove the paste from the middle third.

« Irrigate the canal copiously with NaOCI after each instrument use to flush out debris.

o Gently introduce a small K-file to negotiate the apical third, using a watch-winding motion to
break up and loosen the paste.
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» Continue to use progressively larger H-files to remove the remaining paste, always
accompanied by copious irrigation.

» Perform a final rinse with EDTA to remove the smear layer and any remaining inorganic
components of the paste.

Protocol 2: Evaluation of Canal Cleanliness after Kri Paste Removal

Objective: To assess the efficacy of a removal protocol by examining the canal walls for paste
remnants.

Materials:
o Extracted teeth previously filled with Kri paste
e Micro-computed tomography (micro-CT) scanner or Scanning Electron Microscope (SEM)
» Software for image analysis
Procedure:
o Perform the chosen Kri paste removal protocol on the extracted teeth.
e For Micro-CT analysis:
o Scan the teeth before and after the removal procedure.

o Use image analysis software to quantify the volume of remaining paste in the root canal
system.

e For SEM analysis:
o Section the teeth longitudinally.

o Prepare the specimens for SEM by coating them with a conductive material (e.g., gold-
palladium).
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o Examine the canal walls at different magnifications to qualitatively assess the presence
and location of Kri paste remnants.

Visualizations
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Caption: Workflow for the systematic removal of Kri paste.
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Caption: Troubleshooting logic for Kri paste removal challenges.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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